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Compound of Interest |

Compound Name: 1-(4-tert-Butylphenyl)piperazine
CAS No.: 68104-61-0
Cat. No.: B1300255
Get Quote
. J

The piperazine ring is a foundational scaffold in medicinal chemistry, a six-membered
heterocycle containing two nitrogen atoms at the 1 and 4 positions.[1][2] This structure is a
privileged pharmacophore due to its unique physicochemical properties. The two nitrogen
atoms can form hydrogen bonds or ionic interactions, which helps in modulating acid-base
balance and lipophilicity, often enhancing a molecule's pharmacokinetic profile.[3]
Consequently, the piperazine moiety is integral to numerous therapeutic agents, including
antipsychotics like clozapine, antidepressants such as vortioxetine, and anxiolytics like
buspirone.[4]

1-(4-tert-Butylphenyl)piperazine is a key intermediate and building block within this chemical
class. Its structure combines the versatile piperazine ring with a lipophilic tert-butylphenyl
group. This specific substitution pattern makes it a valuable precursor for synthesizing a wide
range of biologically active compounds, particularly in the development of antagonists for
various receptors and channels. This guide provides a comprehensive overview of its chemical
properties, synthesis, reactivity, and analytical characterization, tailored for researchers and
professionals in drug discovery and development.
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Chemical Identity and Nomenclature

Properly identifying a chemical entity is the first step in any rigorous scientific investigation. 1-
(4-tert-Butylphenyl)piperazine is known by several identifiers across various chemical

databases.

Property Value Source
1-(4-tert-

IUPAC Name ) ) [5]
butylphenyl)piperazine

CAS Number 68104-61-0 [5]

Molecular Formula C14H22N2 [5]

Molecular Weight 218.34 g/mol [5]
INChl=1S/C14H22N2/c1-
14(2,3)12-4-6-13(7-5-12)16-

InChl [5]
10-8-15-9-11-16/h4-7,15H,8-
11H2,1-3H3
CC(C)

SMILES (C)C1=CC=C(C=C1)N2CCNC [5]
C2

graph Chemical Structure {
layout=neato;

node [shape=plaintext];
edge [color="#202124"]1;

// Define nodes for atoms

Cl [label="C"];

C2 [label="C"];

C3 [label="C"];

C4 [label="C"];

C5 [label="C"];

C6 [label="C"];

N1 [label="N", fontcolor="#4285F4"];
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C7 [label="C"];

C8 [label="C"];

N2 [label="N", fontcolor="#4285F4"];
H N2 [label="H"];

C9 [label="C"];

C10 [label="C"];

C tert [label="C"];

CH3 1 [label="CHs"];

CH3 2 [label="CHs"];

CH3 3 [label="CHs"];

// Position nodes

Cl [pos="0,1!"];

C2 [pos="-0.87,0.5!"];

C3 [pos="-0.87,-0.5!"];

C4 [pos="0,-1!"];

C5 [pos="0.87,-0.5!"1;

C6 [p0s="0.87,0.5!'"];

N1 [pos="1.74,1'"];

C7 [pos="2.61,0.5!"];

C8 [pos="3.48,1'"1;

N2 [pos="3.48,2'"1;

H N2 [pos="4.0, 2.3!"];

C9 [pos="2.61,2.5!"];

C10 [pos="1.74,2'"]1;

C tert [pos="-1.74,-1!"];
CH3 1 [pos="-2.61,-0.5!"];
CH3 2 [pos="-1.74,-21"];
CH3 3 [pos="-2.61,-1.5!"];

// Aromatic ring with alternating bonds
Cl -- C2;
C2 -- C3;
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C3 -- C4;

c4 -- C5;

C5 -- C6;

C6 -- C1;

Cl -- NI;

C4 -- C tert;
// Piperazine ring
Nl -- C7;

Cc7 -- C8;

C8 -- N2;

N2 -- (C9;

C9 -- C10;
Cl10 -- NI1;

N2 -- H N2;

// Tert-butyl group

C tert -- CH3 1;
C tert -- CH3 2;
C tert -- CH3 3;

}

Caption: 2D structure of 1-(4-tert-Butylphenyl)piperazine.

Synthesis Methodologies

The synthesis of arylpiperazines is a well-established field, with several reliable methods

available. The choice of method often depends on the availability of starting materials, desired

scale, and tolerance for specific reagents.

Palladium-Catalyzed Buchwald-Hartwig Amination

A modern and highly efficient method for forming the aryl-nitrogen bond is the Buchwald-

Hartwig amination. This reaction couples an aryl halide with an amine in the presence of a
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palladium catalyst and a suitable base.

Forms new
_ Nucleophilic _A_tga_c_k_> Electrophile C-N bond
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1-(4-tert-Butylphenyl)piperazine Nucleophilic Attack

(Core Scaffold)

Secondary

Amine (N-H) N-Substituted Derivative

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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